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Compound of Interest

Compound Name:
(S)-3-Hydroxyl-5-methylhexanoyl-

CoA

Cat. No.: B15551414

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental research on (S)-3-Hydroxyl-5-methylhexanoyl-CoA is limited

in publicly available literature. This guide is a comprehensive overview based on established

principles of fatty acid metabolism, enzymatic synthesis, and data from structurally analogous

compounds. The proposed pathways and experimental protocols are extrapolated from existing

knowledge and should be considered as a foundation for further research.

Introduction
(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a coenzyme A derivative that belongs to the class

of 3-hydroxyacyl-CoAs.[1][2] Such molecules are key intermediates in fatty acid metabolism,

particularly in the β-oxidation and biosynthesis of fatty acids. The presence of a methyl branch

and a hydroxyl group at specific stereochemical positions suggests its potential involvement in

unique metabolic pathways and as a chiral building block for the synthesis of complex bioactive

molecules. This guide provides a detailed look into its chemical properties, proposed

biosynthetic and metabolic pathways, and methodologies for its synthesis and analysis.
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Chemical and Physical Properties
While extensive experimental data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is not available,

its basic chemical properties can be found in chemical databases. For a comparative

perspective, properties of the related, unbranched compound (S)-3-hydroxyhexanoyl-CoA are

also presented.

Property
(S)-3-Hydroxyl-5-
methylhexanoyl-CoA

(S)-3-hydroxyhexanoyl-
CoA

CAS Number 3028332-93-3[1][3] 79171-47-4[4]

Molecular Formula C28H48N7O18P3S[2] C27H46N7O18P3S[4]

Molecular Weight 895.70 g/mol [2] 881.7 g/mol [4]

Chemical Class Fatty Acyl CoAs Fatty Acyl CoAs[4]

Proposed Biosynthetic Pathway
The biosynthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is hypothesized to originate from

the metabolism of branched-chain amino acids, specifically leucine, which provides the

isovaleryl-CoA primer. The pathway likely proceeds through a modified fatty acid synthesis or a

related polyketide synthesis pathway.

The proposed pathway involves the following key steps:

Initiation: Isovaleryl-CoA, derived from leucine metabolism, serves as the starting unit.

Condensation: Isovaleryl-CoA is condensed with malonyl-CoA by a β-ketoacyl-ACP synthase

(KAS).

Reduction: The resulting β-ketoacyl-ACP is reduced to a β-hydroxyacyl-ACP by a β-ketoacyl-

ACP reductase (KR).

Dehydration and Reduction: Subsequent dehydration by a dehydratase (DH) and reduction

by an enoyl-ACP reductase (ER) would elongate the chain. However, to retain the hydroxyl

group, the pathway may diverge.
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Hydroxylation & CoA Ligation: Alternatively, a hydroxylase could introduce the hydroxyl group

onto a 5-methylhexanoyl-ACP intermediate, followed by the action of a thioesterase (TE) and

a CoA ligase to release (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Proposed biosynthetic pathway for (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Potential Metabolic Roles
(S)-3-Hydroxyl-5-methylhexanoyl-CoA, as a hydroxylated fatty acyl-CoA, could play several

roles in metabolism:

Intermediate in β-oxidation: It could be an intermediate in the breakdown of branched-chain

fatty acids.

Precursor for complex lipids: It may serve as a building block for the synthesis of more

complex lipids, such as polyketides or other secondary metabolites.

Signaling Molecule: Some fatty acid derivatives act as signaling molecules; this compound

could have a similar function.

The metabolism of the related (S)-3-hydroxyhexanoyl-CoA is known to be involved in

mitochondrial fatty acid elongation and β-oxidation.[4] It is associated with several metabolic

pathways, including fatty acid metabolism and diseases like medium-chain acyl-CoA

dehydrogenase deficiency (MCAD).[4]

Experimental Protocols
Due to the lack of specific literature, the following protocols are based on established methods

for the enzymatic synthesis and analysis of similar 3-hydroxyacyl-CoA compounds.[5]

Enzymatic Synthesis of (S)-3-Hydroxyl-5-
methylhexanoyl-CoA
This protocol is adapted from the synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA and

outlines a potential route from 5-methylhexanoic acid.[5]

Materials and Reagents:
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5-methylhexanoic acid

Coenzyme A (CoA) lithium salt

Adenosine triphosphate (ATP)

Magnesium chloride (MgCl₂)

Acyl-CoA Synthetase (long-chain)

Enoyl-CoA Hydratase (e.g., Crotonase)

3-Hydroxyacyl-CoA Dehydrogenase

NADH or NADPH

Potassium phosphate buffer (pH 7.5)

HPLC system with a C18 column

Protocol:

Activation of 5-methylhexanoic acid:

Prepare a reaction mixture containing:

100 mM Potassium phosphate buffer (pH 7.5)

10 mM 5-methylhexanoic acid

5 mM Coenzyme A

10 mM ATP

10 mM MgCl₂

5-10 units of Acyl-CoA Synthetase

Incubate at 37°C for 1-2 hours.
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Monitor the formation of 5-methylhexanoyl-CoA by HPLC.

Hydration to (S)-3-Hydroxyl-5-methylhexanoyl-CoA:

To the reaction mixture, add:

Enoyl-CoA Hydratase (e.g., Crotonase)

Incubation with this enzyme will catalyze the hydration of the corresponding enoyl-CoA,

which may be formed if a dehydrogenase is also present, leading to the hydroxylated

product. A more direct route may involve a specific hydroxylase.

Purification:

The final product can be purified using reverse-phase HPLC.
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5-methylhexanoic acid + CoA

Activation
(Acyl-CoA Synthetase, ATP, MgCl₂)

5-methylhexanoyl-CoA

Hydration
(Enoyl-CoA Hydratase)

(S)-3-Hydroxyl-5-methylhexanoyl-CoA

HPLC Purification

LC-MS/MS Analysis

Click to download full resolution via product page

Workflow for the enzymatic synthesis of (S)-3-Hydroxyl-5-methylhexanoyl-CoA.

Quantitative Analysis by LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the

sensitive and specific quantification of acyl-CoAs.

Sample Preparation:
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Quench reactions or extract from biological samples with ice-cold methanol or acidification.

Centrifuge to remove precipitated proteins.

The supernatant can be directly analyzed or further purified by solid-phase extraction.

LC-MS/MS Parameters (General Guidance):

Liquid Chromatography:

Column: C18 reverse-phase (e.g., 100 x 2.1 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient from low to high organic phase.

Mass Spectrometry:

Ionization: Electrospray Ionization (ESI), positive mode

Scan Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions: A precursor ion corresponding to the mass of (S)-3-Hydroxyl-5-
methylhexanoyl-CoA and specific product ions would need to be determined.

Relevance in Drug Development
Intermediates in fatty acid metabolism are attractive targets for drug development, particularly

in the areas of metabolic diseases and infectious diseases where fatty acid synthesis pathways

are essential. The unique structure of (S)-3-Hydroxyl-5-methylhexanoyl-CoA makes it a

potential candidate for:

Enzyme Inhibition Studies: As a substrate analog for enzymes in fatty acid metabolism.

Biomarker Discovery: Its presence or altered levels could be indicative of specific metabolic

states or diseases.
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Precursor for Novel Therapeutics: As a chiral building block for the synthesis of new drugs.

Conclusion and Future Directions
(S)-3-Hydroxyl-5-methylhexanoyl-CoA is a molecule of interest at the intersection of fatty

acid metabolism and natural product biosynthesis. While direct research is currently sparse, the

foundational knowledge of related pathways and molecules provides a strong starting point for

future investigation. Key areas for future research include:

Elucidation of its natural biosynthetic pathway: Identifying the specific enzymes responsible

for its production in organisms.

Determination of its biological activity: Understanding its metabolic fate and potential

signaling roles.

Development of efficient chemical and enzymatic synthesis routes: To enable further study

and potential applications.

Investigation of its role in disease: Exploring its potential as a biomarker or therapeutic

target.

This guide provides a framework for researchers to begin exploring the science of (S)-3-
Hydroxyl-5-methylhexanoyl-CoA, from its fundamental properties to its potential applications

in science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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